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Compound of Interest

Compound Name: 2-Amino-1-naphthaldehyde

Cat. No.: B15071716

L Get Quote

Essential Safety and Handling Guide for 2-Amino-1-

naphthaldehyde

This guide provides crucial safety and logistical information for the handling and disposal of 2-

Amino-1-naphthaldehyde, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is vital for ensuring laboratory safety and proper

chemical management.

Chemical Profile and Hazards

2-Amino-1-naphthaldehyde is a chemical compound that requires careful handling due to its

potential health hazards. Below is a summary of its key physical and chemical properties.

Property Value

Appearance Clear, Liquid; Dark Yellow[1]
Melting Point 1-2°CJ[1]

Boiling Point 160 - 161 °C at 20 hPa[1]
Flash Point 110 °C (closed cup)[1]
Density 1.15 g/mL at 25 °C[1]

Acute Toxicity LD50 Oral - rat - 667 mg/kg[1]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the recommended PPE for handling 2-Amino-1-naphthaldehyde.

Body Part Protection

Standard/Specification

Full-face respirator with multi-
purpose combination (US) or
Respiratory type ABEK (EN 14387)
respirator cartridges. For sole
protection, use a full-face

supplied air respirator.

NIOSH (US) or CEN (EU)
approved[1]

Hands Chemical-resistant gloves.

EU Directive 89/686/EEC and
the standard EN 374[1]

Safety glasses or chemical

OSHA's eye and face

protection regulations in 29

Eyes
Y safety goggles.[1][2] CFR 1910.133 or European
Standard EN166.[2][3]
Body protection appropriate for
) yP PPIOP ) Select based on workplace risk
Skin and Body the amount and concentration

of the substance.

assessment.[1]

Operational and Handling Plan

Proper handling procedures are critical to minimize risk. The following workflow outlines the

step-by-step process for working with 2-Amino-1-naphthaldehyde.
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Caption: Workflow for Handling 2-Amino-1-naphthaldehyde.
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Key Experimental Protocols

First Aid Measures:

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[4]

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[5]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[4]

« |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[1]

Disposal Plan

Proper disposal of 2-Amino-1-naphthaldehyde is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Collection and Storage:

o Collect waste in a suitable, closed, and properly labeled container.[1] The container must be
compatible with the chemical.

» Store waste containers in a designated, well-ventilated area, away from incompatible
materials such as strong oxidizing agents and strong bases.[1][2]

Disposal Procedure:

» Dispose of the chemical waste through a licensed and approved waste disposal plant.[2]
e Do not let the product enter drains.[1]

o For spills, soak up with inert absorbent material and dispose of as hazardous waste.[1]

The following diagram illustrates the decision-making process for the disposal of 2-Amino-1-
naphthaldehyde.
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Caption: Disposal Workflow for 2-Amino-1-naphthaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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